Cas no 7310-85-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 1-benzo[a]phenothiazin-12-ylethanone
- 12-acetyl-12H-benzo[a]phenothiazine
- AC1L847A
- NSC271925
- 7310-85-2
- DTXSID90313535
- SMR001831012
- MLS003115436
- NSC-271925
- CHEMBL2141988
-
-
- Inchi: InChI=1S/C18H13NOS/c1-12(20)19-15-8-4-5-9-16(15)21-17-11-10-13-6-2-3-7-14(13)18(17)19/h2-11H,1H3
- InChI Key: WTGSGOWXQKIPQO-UHFFFAOYSA-N
- SMILES: CC(=O)N1C2=CC=CC=C2SC3=C1C4=CC=CC=C4C=C3
Computed Properties
- Exact Mass: 291.07189
- Monoisotopic Mass: 291.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
- LogP: 5.05400
Related Literature
-
Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
-
D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
-
Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
-
Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
-
Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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